N-(4-methoxyphenyl)cyanomethanesulfonamide

• Molecular Formula: C9H10N2O3S
• Molecular Weight: 226.25 g/mol
• IUPAC Name: 1-cyano-N-(4-methoxyphenyl)methanesulfonamide
• InChI: InChI=1S/C9H10N2O3S/c1-14-9-4-2-8(3-5-9)11-15(12,13)7-6-10/h2-5,11H,7H2,1H3
• InChI Key: JIXYBFJGIQDRSN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)CC#N

Description

N-(4-methoxyphenyl)cyanomethanesulfonamide is a useful research compound. Its molecular formula is C9H10N2O3S and its molecular weight is 226.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of para-anisidine (1.95 g) in acetonitrile (25 ml) at 15° C. under argon atmosphere was added pyridine (1.25 g), then cyanomethanesulfonyl chloride (2 g) and the reaction mixture was stirred at room temperature for 1 hour. The reaction mixture was poured into 50 ml water and the pH was made basic by addition of 1N aqueous sodium hydroxide. The aqueous layer was extracted with ethyl acetate, the combined organic layers were dried over sodium sulfate, then concentrated in vacuo. Column chromatography (ethyl acetate/cyclohexane 1:1) afforded the title product as an orange solid (590 mg). 1HNMR (CDCl3, 400 MHz): 7.30 (d, 2H), 6.95 (d, 2H), 6.70 (m, 1H), 3.95 (s, 2H), 3.85 (s, 3H).